![molecular formula C6H6N2OS B6227452 {imidazo[4,3-b][1,3]thiazol-3-yl}methanol CAS No. 183066-10-6](/img/no-structure.png)
{imidazo[4,3-b][1,3]thiazol-3-yl}methanol
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Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1,3-diazole . It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen . The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc .
Synthesis Analysis
The most common approach for the assembly of imidazo-[2,1-b][1,3]thiazole system is based on the reaction of 2-aminothiazoles with α-halocarbonyl compounds . Vinylogs of γ-halo-α,β-unsaturated carbonyl compounds can be potentially used to expand the range of available derivatives of the given system .Molecular Structure Analysis
The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Chemical Reactions Analysis
The reactions of 2-aminothiazoles with bromo ketones occurred under mild conditions: the product was formed upon heating the reagent mixture in PhH for 2–4 h, and the type of product depended on the structure of the starting reagents .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . The odor of thiazole is similar to that of pyridine . It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Scientific Research Applications
Quantum Computing and Quantum Information Processing
Quantum computing leverages the principles of quantum mechanics to perform complex calculations exponentially faster than classical computers. Researchers are exploring {imidazo[4,3-b][1,3]thiazol-3-yl}methanol as a potential building block for quantum bits (qubits). Its unique electronic structure and spin properties could contribute to stable qubits, enhancing quantum algorithms and simulations .
Organic Light-Emitting Diodes (OLEDs)
OLEDs are used in displays, lighting, and wearable devices. {imidazo[4,3-b][1,3]thiazol-3-yl}methanol derivatives exhibit efficient electroluminescence, making them promising candidates for OLED materials. Their tunable emission properties allow for customized colors and improved energy efficiency .
Photodynamic Therapy (PDT) Agents
PDT is a cancer treatment that uses light-activated compounds to selectively destroy tumor cells. {imidazo[4,3-b][1,3]thiazol-3-yl}methanol derivatives can serve as photosensitizers, generating reactive oxygen species upon light exposure. These species damage cancer cells, offering a targeted therapeutic approach .
Antimicrobial Agents
The thiazole moiety in {imidazo[4,3-b][1,3]thiazol-3-yl}methanol contributes to its antimicrobial activity. Researchers are investigating its potential as an antibacterial or antifungal agent. Understanding its mechanism of action could lead to novel treatments for infectious diseases .
Materials for Organic Electronics
{imidazo[4,3-b][1,3]thiazol-3-yl}methanol derivatives exhibit good charge transport properties. Scientists are incorporating them into organic semiconductors for field-effect transistors, solar cells, and sensors. Their stability and ease of synthesis make them attractive for next-generation electronic devices .
Catalysis and Synthetic Chemistry
The hydroxymethyl group in {imidazo[4,3-b][1,3]thiazol-3-yl}methanol can participate in various chemical reactions. Researchers are exploring its use as a catalyst or reagent in organic synthesis. Its versatility allows for the creation of diverse molecular structures .
These applications highlight the multifaceted nature of {imidazo[4,3-b][1,3]thiazol-3-yl}methanol and its potential impact across scientific disciplines. As research continues, we may uncover even more innovative uses for this intriguing compound.
CERN welcomes International Year of Quantum Science and Technology ChemicalBook: {imidazo[4,3-b][1,3]thiazol-3-yl}methanol
Mechanism of Action
Target of Action
Imidazo[4,3-b][1,3]thiazol-3-yl methanol is a derivative of the imidazole and thiazole classes of compounds . These classes of compounds are known to interact with a variety of biological targets.
Mode of Action
Imidazole and thiazole derivatives are known to interact with their targets through various mechanisms, such as inhibition or activation of enzymes, interaction with receptors, or disruption of cell membranes .
Biochemical Pathways
Imidazole and thiazole derivatives are known to affect a variety of biochemical pathways, including those involved in inflammation, cancer, and microbial infections .
Pharmacokinetics
Imidazole and thiazole derivatives are generally known for their good bioavailability .
Result of Action
Imidazole and thiazole derivatives are known to have a variety of effects, including anti-inflammatory, antitumor, and antimicrobial activities .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole and thiazole derivatives .
Future Directions
Imidazo-[2,1-b][1,3]thiazine derivatives have found practical application and are being actively studied as electroluminescent materials for OLED devices . This suggests that there is ongoing interest in the development and study of imidazole derivatives, including “{imidazo[4,3-b][1,3]thiazol-3-yl}methanol”. Future research may continue to explore the potential applications of this compound in various fields, including medicine and technology.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for '{imidazo[4,3-b][1,3]thiazol-3-yl}methanol' involves the condensation of imidazole-4-carboxaldehyde with 2-aminothiophenol followed by reduction of the resulting imidazo[4,3-b][1,3]thiazole with sodium borohydride and subsequent conversion of the resulting imidazo[4,3-b][1,3]thiazol-3-ol to {imidazo[4,3-b][1,3]thiazol-3-yl}methanol via reaction with formaldehyde and hydrogenation.", "Starting Materials": [ "Imidazole-4-carboxaldehyde", "2-Aminothiophenol", "Sodium borohydride", "Formaldehyde", "Hydrogen gas" ], "Reaction": [ "Step 1: Condensation of imidazole-4-carboxaldehyde with 2-aminothiophenol in the presence of a base such as potassium carbonate to yield imidazo[4,3-b][1,3]thiazole.", "Step 2: Reduction of imidazo[4,3-b][1,3]thiazole with sodium borohydride in the presence of a solvent such as ethanol to yield imidazo[4,3-b][1,3]thiazol-3-ol.", "Step 3: Conversion of imidazo[4,3-b][1,3]thiazol-3-ol to {imidazo[4,3-b][1,3]thiazol-3-yl}methanol via reaction with formaldehyde in the presence of a catalyst such as p-toluenesulfonic acid and subsequent hydrogenation in the presence of a catalyst such as palladium on carbon to yield the final product." ] } | |
CAS RN |
183066-10-6 |
Product Name |
{imidazo[4,3-b][1,3]thiazol-3-yl}methanol |
Molecular Formula |
C6H6N2OS |
Molecular Weight |
154.2 |
Purity |
95 |
Origin of Product |
United States |
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